(E)-N'-(3,4-dimethoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-12-17(22-9-5-4-6-16(22)20-12)18(23)21-19-11-13-7-8-14(24-2)15(10-13)25-3/h4-11H,1-3H3,(H,21,23)/b19-11+
• InChI Key: DYWFXVYLGUVYBI-YBFXNURJSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N/N=C/C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

(E)-N'-(3,4-dimethoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C18H18N4O3 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Activities:

  • Pyridylthiazoles, including derivatives of 2-methylimidazo[1,2-a]pyridine with anticholinergic antisecretory activity, have been synthesized with compounds exerting significant antisecretory and antiulcer activities (Kosáry et al., 1989).
  • Novel aminopyrimidine, pyrazolo[1,5-a]pyrimidine, and other derivatives have been synthesized, with some displaying promising antibacterial and antifungal activities (Farag et al., 2007).
  • Studies on (E)-N'-4-methoxybenzylidene derivatives have been conducted with findings related to their potential use as anti-diabetic agents due to docking results (Karrouchi et al., 2021).

• Chemical Synthesis and Optimization:

  • New imidazo[1,2-a]pyridine derivatives have been synthesized, offering insights into the synthesis methods and characteristics of related compounds (Hosseini & Bayat, 2019).
  • An efficient synthesis approach for new imidazo[1,2-a]pyridine-6-carbohydrazide and related derivatives was achieved through a five-component cascade reaction, highlighting the methodological advances in synthesizing such complex molecules (Hosseini & Bayat, 2019).

• Applications in Sensing and Detection:

  • Research into pyrazole derivatives has led to the development of fluorescence probes for detecting ions such as Al3+ and Fe3+, indicating the compound's potential in sensory applications (Wei et al., 2022).